Cas no 2174002-61-8 (2-phenylimidazo1,2-apyridin-6-amine hydrobromide)

• Product Name: 2-phenylimidazo1,2-apyridin-6-amine hydrobromide
• CAS No: 2174002-61-8
• MF: C₁₃H₁₂BrN₃
• MW: 290.1584815979
• CID: 5213341
• PubChem ID: 137951158
• Update Time: 2025-05-24

2-phenylimidazo1,2-apyridin-6-amine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-phenylimidazo[1,2-a]pyridin-6-amine hydrobromide
• 2-phenylimidazo1,2-apyridin-6-amine hydrobromide

• Inchi： 1S/C13H11N3.BrH/c14-11-6-7-13-15-12(9-16(13)8-11)10-4-2-1-3-5-10;/h1-9H,14H2;1H
• InChI Key： QTZAWGCNQNFPDQ-UHFFFAOYSA-N
• SMILES： NC1C=CC2=NC(C3C=CC=CC=3)=CN2C=1.Br

Additional information on 2-phenylimidazo1,2-apyridin-6-amine hydrobromide

Introduction to 2-phenylimidazo[1,2-apyridin-6-amine hydrobromide (CAS No. 2174002-61-8)

2-phenylimidazo[1,2-apyridin-6-amine hydrobromide, identified by the Chemical Abstracts Service Number (CAS No.) 2174002-61-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a hybrid structure of imidazo[1,2-apyridine] and phenylamine moieties, has garnered attention due to its potential pharmacological properties and its utility in the development of novel therapeutic agents.

The structural framework of 2-phenylimidazo[1,2-apyridin-6-amine hydrobromide encompasses a central imidazo[1,2-apyridine] core, which is a well-documented scaffold in drug discovery. This core is fused with a phenyl group at the 2-position and an amine substituent at the 6-position, further modified by a hydrobromide salt form. Such structural features are often associated with biological activities that make this compound a promising candidate for further investigation.

In recent years, there has been a growing interest in heterocyclic compounds that exhibit both kinase inhibition and anti-inflammatory properties. The imidazo[1,2-apyridine scaffold is particularly noted for its ability to interact with various biological targets, including protein kinases and transcription factors. The presence of the phenyl group in 2-phenylimidazo[1,2-apyridin-6-amine hydrobromide may enhance its binding affinity to specific protein targets, making it a valuable tool for studying enzyme mechanisms and developing targeted therapies.

Moreover, the amine group at the 6-position of the imidazo[1,2-apyridine core provides a site for further functionalization. This feature allows chemists to modify the compound's pharmacokinetic properties or to introduce additional binding motifs that could improve its therapeutic efficacy. The hydrobromide salt form enhances the compound's solubility in aqueous solutions, which is crucial for pharmaceutical applications such as oral administration or intravenous injection.

Recent studies have highlighted the potential of imidazo[1,2-apyridine derivatives as inhibitors of Janus kinases (JAKs), which are implicated in various inflammatory and autoimmune diseases. The structural motif of 2-phenylimidazo[1,2-apyridin-6-amine hydrobromide shares similarities with known JAK inhibitors, suggesting that it may exhibit similar biological activities. Preliminary in vitro studies have indicated that this compound can modulate JAK signaling pathways, potentially leading to therapeutic benefits in conditions such as rheumatoid arthritis or inflammatory bowel disease.

Another area of interest is the anti-cancer potential of imidazo[1,2-apyridine derivatives. These compounds have been shown to inhibit the activity of tyrosine kinases that are overexpressed in cancer cells. The phenyl and amine substituents in 2-phenylimidazo[1,2-apyridin-6-amine hydrobromide may contribute to its ability to interfere with tyrosine kinase signaling cascades that drive cell proliferation and survival. Further research is needed to fully elucidate its mechanisms of action and to evaluate its efficacy in preclinical cancer models.

The development of novel antiviral agents has also been influenced by the exploration of imidazo[1,2-apyridine scaffolds. These compounds have demonstrated activity against various viral pathogens by inhibiting key enzymes or proteins involved in viral replication. The structural features of 2-phenylimidazo[1,2-apyridin-6-amino hydrobromide, including its ability to bind to viral enzymes or interfere with host-virus interactions, make it a candidate for antiviral drug discovery.

In conclusion, 2-phenoxy-imidazolopyrido-pyrimidine derivative-hydrobromide (CAS No. 2174002618) represents an intriguing compound with multiple potential therapeutic applications. Its unique structural features and preliminary biological activities suggest that it could be a valuable asset in the development of new drugs targeting inflammation,cancer,viruses,and other diseases. Further research is warranted to fully explore its pharmacological profile and to translate these findings into clinical applications.